Cas no 247109-34-8 (2-((1,1-dioxidotetrahydrothiophen-3-yl)amino)-3-methylbutanoic acid)

• Product Name: 2-((1,1-dioxidotetrahydrothiophen-3-yl)amino)-3-methylbutanoic acid
• CAS No: 247109-34-8
• MF: C₉H₁₇NO₄S
• MW: 235.300581693649
• CID: 3064980
• PubChem ID: 2857846
• Update Time: 2025-04-21

2-((1,1-dioxidotetrahydrothiophen-3-yl)amino)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((1,1-dioxidotetrahydrothiophen-3-yl)amino)-3-methylbutanoic acid
• {N}-(1,1-dioxidotetrahydro-3-thienyl)valine
• STK700835
• AKOS000301503
• 2-[(1,1-dioxothiolan-3-yl)amino]-3-methylbutanoic acid
• 247109-34-8
• AG-690/11959719
• 2-[(11-DIOXO-1LAMBDA6-THIOLAN-3-YL)AMINO]-3-METHYLBUTANOIC ACID
• 2-(1,1-Dioxo-tetrahydro-1lambda*6*-thiophen-3-ylamino)-3-methyl-butyric acid
• N-(1,1-Dioxidotetrahydro-3-thienyl)valine
• DTXSID601266102
• SCHEMBL14673052
• CS-0318259
• (1,1-Dioxidotetrahydrothiophen-3-yl)valine
• N-(1,1-dioxidotetrahydrothiophen-3-yl)valine
• 2-(1,1-dioxo-tetrahydro-1lambda*6*-thiophen-3-yl-amino)-3-methylbutyric acid
• N-(Tetrahydro-1,1-dioxido-3-thienyl)valine
• AKOS016049386

• MDL： MFCD00649166
• Inchi： 1S/C9H17NO4S/c1-6(2)8(9(11)12)10-7-3-4-15(13,14)5-7/h6-8,10H,3-5H2,1-2H3,(H,11,12)
• InChI Key： RBOIPJZEHYCNSP-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)NC(C(=O)O)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 235.08782920g/mol
• Monoisotopic Mass: 235.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 91.8Ų

2-((1,1-dioxidotetrahydrothiophen-3-yl)amino)-3-methylbutanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives